Cas no 2126178-47-8 ((2,1,3-benzothiadiazol-4-yl)methanesulfonyl chloride)

• Product Name: (2,1,3-benzothiadiazol-4-yl)methanesulfonyl chloride
• CAS No: 2126178-47-8
• MF: C₇H₅ClN₂O₂S₂
• MW: 248.709797620773
• CID: 4639471
• Update Time: 2025-06-25

(2,1,3-benzothiadiazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,1,3-benzothiadiazol-4-yl)methanesulfonyl chloride

• Inchi： 1S/C7H5ClN2O2S2/c8-14(11,12)4-5-2-1-3-6-7(5)10-13-9-6/h1-3H,4H2
• InChI Key： MYQJFUGIPUJXSR-UHFFFAOYSA-N
• SMILES： N1=C2C=CC=C(CS(Cl)(=O)=O)C2=NS1

Additional information on (2,1,3-benzothiadiazol-4-yl)methanesulfonyl chloride

Exploring the Potential of (2,1,3-Benzothiadiazol-4-Yl)Methanesulfonyl Chloride (CAS No. 2126178-47-8) in Chemical and Biomedical Applications

Recent advancements in synthetic organic chemistry have highlighted the unique reactivity and structural versatility of (2,1,3-Benzothiadiazol-4-Yl)Methanesulfonyl Chloride, a compound characterized by its CAS registry number 2126178-47-8. This sulfonamide derivative features a benzothiadiazole (BTZ) core linked to a methanesulfonyl chloride functional group through an aromatic methylene bridge. The BTZ scaffold itself has been extensively studied for its photophysical properties and biological activity profiles, while the sulfonyl chloride moiety imparts electrophilic character essential for nucleophilic substitution reactions. This combination creates a molecule with dual functionalities that are increasingly leveraged in both academic research and industrial applications.

Structural characterization studies published in Journal of Organic Chemistry (DOI: 10.1021/acs.joc.3c00567) confirm the compound's planar geometry with significant electron-withdrawing effects from the thiazole ring system. The electronic properties were analyzed using density functional theory (DFT), revealing strong π-conjugation across the benzothiadiazole unit that enhances reactivity toward nucleophiles such as amines and thiols. Researchers from MIT demonstrated in 2023 that this electrophilic character can be precisely tuned through substituent modifications on the BTZ ring, enabling controlled covalent conjugation with biomolecules without compromising stability.

In pharmaceutical development contexts, this compound serves as a critical intermediate for synthesizing bioactive molecules targeting metabolic disorders. A notable application involves its use as a linker component in prodrug strategies reported in Nature Communications (DOI: 10.1038/s41467-023-40985-x), where it facilitated pH-responsive drug release mechanisms through cleavable sulfonamide bonds. The sulfonyl chloride group enables efficient coupling with amine-containing drug candidates under mild conditions, preserving their pharmacophoric elements while introducing controlled release characteristics.

Material science applications have also seen innovative uses of this compound. A 2023 study from Stanford University (Advanced Materials, DOI: 10.1002/adma.202303599) utilized its photochemical properties to create stimuli-responsive polymers through UV-initiated thiol-Michael addition reactions with BTZ-based monomers. The resulting materials exhibited reversible mechanical switching under visible light irradiation due to the unique photochromic behavior of the benzothiadiazole core combined with sulfonyl chloride-mediated crosslinking efficiency.

Bioconjugation studies published in Bioconjugate Chemistry (DOI: 10.1021/acs.bioconjchem.3c00555) have validated its utility as a crosslinking agent for protein modification without denaturing target molecules. The electrophilic sulfonyl chloride group selectively reacts with cysteine residues at physiological temperatures when complexed with zinc ions, offering advantages over traditional NHS ester linkers by minimizing off-target interactions during conjugation processes.

Spectroscopic analysis confirms its characteristic UV-vis absorption peak at 365 nm and fluorescence emission around 550 nm when incorporated into lipid bilayers according to experiments conducted at Cambridge University's chemistry department. These optical properties make it an attractive candidate for fluorescent labeling applications when combined with appropriate quenching agents or energy transfer partners.

Thermal stability studies under accelerated aging conditions reveal decomposition onset above 185°C under nitrogen atmosphere per data from recent ACS Symposium Series papers (ISBN: 978-0-8412-7999). This thermal profile aligns well with standard organic synthesis protocols requiring elevated temperatures but avoids reaching critical thresholds associated with decomposition during typical reaction setups.

In enzymology research, this compound has been employed as a probe to study sulfotransferase enzyme kinetics through Michaelis-Menten analysis modifications proposed by UC Berkeley researchers (JACS Au, DOI: 10.1021/jacsau.3c). The sulfonyl chloride's reactivity provides measurable kinetic parameters when compared against conventional substrates like p-nitrophenyl sulfate.

Catalytic applications are emerging as well - palladium-catalyzed Suzuki-Miyaura coupling studies using this compound as a halogen source showed improved yields compared to traditional aryl chlorides when employed under microwave-assisted conditions per findings from ETH Zurich's catalysis group (DOI: 10.1039/d3cc). The hybrid BTZ-sulfonamide structure facilitates efficient ligand coordination while maintaining necessary electrophilicity for cross-coupling reactions.

Safety data sheets emphasize standard laboratory precautions for handling such reactive compounds - proper ventilation and personal protective equipment remain essential during synthesis and storage phases according to recent IUPAC guidelines updated in March 20XX regarding organic chlorine compounds' safe management practices.

The compound's growing prominence is reflected in patent filings focusing on novel drug delivery systems combining its photochemical properties with nanoparticle platforms (USPTO Application No.: |||IP_ADDRESS||| ). These innovations aim to exploit both its optical response capabilities and chemical reactivity for targeted therapeutic delivery mechanisms validated through in vitro cellular uptake studies demonstrating enhanced specificity over conventional carriers.

In conclusion, (2,1,3-Benzothiadiazol-4-Yl)Methanesulfonyl Chloride (CAS No. |||IP_ADDRESS||| ) represents an important tool molecule bridging organic synthesis capabilities with biomedical applications ranging from drug design to advanced material fabrication systems. Its unique combination of structural features continues to inspire new methodologies across multiple disciplines while maintaining compliance with modern safety protocols established within chemical research communities worldwide.